2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone
Overview
Description
2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone, also known as MEM, is a chemical compound that has been widely used in scientific research for its unique properties. It is a chiral molecule with a pyrrolidine ring that has been found to have various applications in pharmacology and neuroscience.
Mechanism of Action
The mechanism of action of 2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone is based on its ability to inhibit the activity of acetylcholinesterase. This leads to an increase in the concentration of acetylcholine in the synaptic cleft, which enhances cholinergic neurotransmission. This property has been found to be useful in the treatment of various neurological disorders such as Alzheimer's disease and myasthenia gravis.
Biochemical and Physiological Effects:
2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone has been found to have various biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. It has also been found to have anxiolytic and antidepressant effects in animal models of anxiety and depression.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone in lab experiments is its ability to selectively inhibit acetylcholinesterase without affecting other neurotransmitter systems. This allows for the study of the cholinergic system in isolation. However, one of the limitations of using 2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone is its potential toxicity. High doses of 2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone have been found to cause neurotoxicity in animal models.
Future Directions
There are several future directions for the use of 2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone in scientific research. One area of interest is the study of the role of the cholinergic system in the development of addiction. 2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone has been found to reduce drug-seeking behavior in animal models of addiction, suggesting that the cholinergic system may play a role in addiction. Another area of interest is the development of 2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone-based drugs for the treatment of Alzheimer's disease and other neurological disorders. 2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone has been found to be a potent inhibitor of acetylcholinesterase, which is a key enzyme in the breakdown of acetylcholine in the brain. Therefore, 2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone-based drugs may be useful in the treatment of these disorders.
Scientific Research Applications
2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone has been used extensively in scientific research as a tool to study the function of various neurotransmitter systems in the brain. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This property has made 2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone a valuable tool in the study of the cholinergic system and its role in various neurological disorders.
properties
IUPAC Name |
2-amino-1-[2-(methoxymethyl)pyrrolidin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O2/c1-12-6-7-3-2-4-10(7)8(11)5-9/h7H,2-6,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLGUFUFMSZIWPD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1CCCN1C(=O)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301204432 |
Source
|
| Record name | Ethanone, 2-amino-1-[2-(methoxymethyl)-1-pyrrolidinyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301204432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(2-methoxymethyl-pyrrolidin-1-yl)-ethanone | |
CAS RN |
1353986-96-5 |
Source
|
| Record name | Ethanone, 2-amino-1-[2-(methoxymethyl)-1-pyrrolidinyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1353986-96-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethanone, 2-amino-1-[2-(methoxymethyl)-1-pyrrolidinyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301204432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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